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Compound of Interest

Compound Name: 3-Chloro-2-methylbutan-2-ol

Cat. No.: B1628998

Safety Data Sheet: 3-chloro-2-methylbutan-2-ol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-chloro-2-
methylbutan-2-ol, intended for use by professionals in research and development. The
information is compiled from various chemical safety databases and regulatory guidelines.

Chemical Identification

Identifier Value

IUPAC Name 3-chloro-2-methylbutan-2-ol[1]

CAS Number 21326-62-5[1]

Molecular Formula C5H11CIO[1]

Molecular Weight 122.59 g/mol [1]

Synonyms 3-CHLORO-2-METHYL-2-BUTANOL, 3-chloro-

2-methyl-butan-2-ol[2]

Hazard Identification

GHS Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-chloro-2-methylbutan-2-ol is classified as follows:

Hazard Class Category
Flammable Liquids Category 4
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single
] o Category 3
Exposure), Respiratory Tract Irritation

GHS Pictograms

Hazard Statements

e H227: Combustible liquid

e H302: Harmful if swallowed

e H315: Causes skin irritation

e H318: Causes serious eye damage

o H335: May cause respiratory irritation

Physical and Chemical Properties

Experimental data for the physical properties of 3-chloro-2-methylbutan-2-ol are not readily
available in the reviewed literature. The following table summarizes computed and analogous
data.
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Property Value Source
Boiling Point Data not available

Melting Point Data not available

Density Data not available

XLogP3-AA (Computed) 1.2 PubChem

Toxicological Information

Specific experimental toxicological data such as LD50 and LC50 values for 3-chloro-2-

methylbutan-2-ol are not available in the public domain. However, based on its GHS

classification as "Acute Toxicity, Oral, Category 4," it is harmful if swallowed. Halogenated

hydrocarbons, in general, can be neurotoxic and may cause liver or renal injury.[3]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —
artificial respiration and consult a doctor
immediately.
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.

Eye Contact

Consult a doctor.

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion

unconscious person. Call a doctor or Poison

Control Center immediately.

Handling and Storage
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Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from sources of ignition - No smoking.

Take measures to prevent the buildup of electrostatic charge.
Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep container tightly closed.

Experimental Protocols

Detailed experimental protocols for the safety assessment of 3-chloro-2-methylbutan-2-ol are
not specifically available. However, standardized OECD guidelines are available for conducting
acute toxicity studies.

Proposed Protocol for Acute Oral Toxicity Study (based on OECD Guideline 423)

o Test Principle: A stepwise procedure with the use of a limited number of animals per step.
The outcome of each step determines the subsequent step.

o Test Animals: Healthy, young adult rodents (rats or mice), typically females as they are often
more sensitive.

o Dosage: The substance is administered orally by gavage. The starting dose is selected from
one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

o Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, somatomotor activity, and behavior), and body weight changes for at least 14 days.
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o Pathology: All animals (those that die during the test and survivors at the end) should be
subjected to gross necropsy.

o Data Analysis: The results are used to classify the substance into a GHS acute toxicity

category.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-chloro-2-
methylbutan-2-ol, from risk assessment to emergency response.
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Caption: Workflow for the safe handling of 3-chloro-2-methylbutan-2-ol.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS) provided by the manufacturer. Users should always consult the original SDS
for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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